Cas no 30625-58-2 (4-4-(dimethylamino)phenylbut-3-en-2-one)

• Product Name: 4-4-(dimethylamino)phenylbut-3-en-2-one
• CAS No: 30625-58-2
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 309230
• PubChem ID: 736580
• Update Time: 2025-04-19

4-4-(dimethylamino)phenylbut-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-[4-(dimethylamino)phenyl]-, (3E)-
• 3-Buten-2-one,4-[4-(dimethylamino)phenyl]-, (E)-
• 4-[4-(dimethylamino)phenyl]but-3-en-2-one
• 4-4-(dimethylamino)phenylbut-3-en-2-one
• 30625-58-2
• C75552
• 3-Buten-2-one,4-(4-dimethylaminophenyl)-
• 4-(4-(Dimethylamino)phenyl)-3-buten-2-one
• AKOS001326350
• 1-(4-Dimethylaminophenyl)but-1-en-3-one
• 3-Buten-2-one, 4-[4-(dimethylamino)phenyl]-, (3E)-
• p-(Dimethylamino)styryl methyl ketone
• 4-(4-(Dimethylamino)phenyl)buten-2-one
• (3E)-4-[4-(dimethylamino)phenyl]but-3-en-2-one
• (p-Dimethylaminobenzylidene)acetone
• DTXSID40876842
• (3E)-4-[4-(Dimethylamino)phenyl]-3-buten-2-one
• (E)-4-[4-(dimethylamino)phenyl]but-3-en-2-one
• Z234853610
• MFCD00052839
• (E)-4-(4-(Dimethylamino)phenyl)but-3-en-2-one
• 3-Buten-2-one, 4-(4-(dimethylamino)phenyl)-
• NSC-11433
• A918117
• AS-10548
• (3E)-4-[4-(Dimethylamino)phenyl]-3-buten-2-one #
• p-Dimethylamino-benzalaceton
• 4-(4-(Dimethylamino)phenyl)but-3-en-2-one
• NSC11433
• AI3-31810
• DMAPB
• IAMOQOMGCKCSEJ-SNAWJCMRSA-N
• EN300-1853800
• 3-Buten-2-one, 4-[4-(dimethylamino)phenyl]-
• 4-(4-N,N-Dimethylaminophenyl)but-3-en-2-one
• CS-0356786
• CHEMBL104539
• 4-(4-DIMETHYLAMINO-PHENYL)-BUT-3-EN-2-ONE
• NSC 11433
• CS-0137231
• 5432-53-1
• 3-Buten-2-one, 4-[p-(dimethylamino)phenyl]-

• Inchi： 1S/C12H15NO/c1-10(14)4-5-11-6-8-12(9-7-11)13(2)3/h4-9H,1-3H3/b5-4+
• InChI Key： IAMOQOMGCKCSEJ-SNAWJCMRSA-N
• SMILES： O=C(C)/C=C/C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 189.115364
• Monoisotopic Mass: 189.115364
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 1.039
• Boiling Point: 340.6°Cat760mmHg
• Flash Point: 132.6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives